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Compound of Interest

Compound Name: (S)-SNAP5114

Cat. No.: B1681030

Application Notes: Preparation of (S)-SNAP-5114
Stock Solutions

Introduction

(S)-SNAP-5114 is a selective inhibitor of the GABA transporters GAT-3 and GAT-2, with I1Cso
values of 5 uM and 21 uM for human GAT-3 and rat GAT-2, respectively[1][2]. It is a valuable
tool in neuroscience research to study the role of GABAergic signaling and has demonstrated
anticonvulsant properties in vivo. Accurate and consistent preparation of stock solutions is
critical for obtaining reliable and reproducible experimental results. This document provides
detailed protocols for the preparation of (S)-SNAP-5114 stock solutions in Dimethyl Sulfoxide
(DMSO) and ethanol.

Physicochemical Properties

A summary of the key physicochemical properties of (S)-SNAP-5114 is presented in the table
below. The molecular weight is essential for calculating the mass of the compound required to
achieve a specific molar concentration.
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Property Value Reference
Molecular Weight 505.61 g/mol [3]
Formula C30H3sNOe
Appearance Solid powder [3]
Purity >98% (HPLC)
Solubility

(S)-SNAP-5114 exhibits good solubility in common organic solvents such as DMSO and
ethanol. The maximum recommended concentrations for stock solutions are detailed below. It
is crucial to not exceed these concentrations to ensure complete dissolution and avoid
precipitation.

Maximum Maximum

Solvent Concentration Concentration Reference
(mM) (mg/mL)

DMSO 100 mM 50.56 mg/mL

Ethanol 50 mM 25.28 mg/mL

Experimental Protocols

Materials and Equipment

(S)-SNAP-5114 (solid powder)

Anhydrous/ACS grade Dimethyl Sulfoxide (DMSO)

200 proof (100%) Ethanol

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
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Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of (S)-SNAP-5114 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of (S)-SNAP-5114 in
DMSO.

Pre-weighing Preparation: Allow the vial of (S)-SNAP-5114 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

Weighing: On a calibrated analytical balance, accurately weigh the desired amount of (S)-
SNAP-5114 powder. For example, to prepare 1 mL of a 100 mM solution, weigh 50.56 mg of
the compound.

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed powder.
For a 100 mM solution, if you weighed 50.56 mg, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary, but avoid
excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months)[2].

Protocol 2: Preparation of (S)-SNAP-5114 Stock Solution in Ethanol

This protocol outlines the preparation of a 50 mM stock solution of (S)-SNAP-5114 in ethanol.

Pre-weighing Preparation: Allow the vial of (S)-SNAP-5114 powder to come to room
temperature before opening.

Weighing: Carefully weigh the desired amount of (S)-SNAP-5114 powder. For instance, to
prepare 1 mL of a 50 mM solution, weigh 25.28 mg of the compound.
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e Dissolution: Add the calculated volume of 100% ethanol to the vial. For a 50 mM solution, if
you weighed 25.28 mg, add 1 mL of ethanol.

e Mixing: Tightly cap the vial and vortex until the powder is fully dissolved.

o Storage: Store the ethanol stock solution in tightly sealed vials to prevent evaporation.
Aliquot into smaller volumes and store at -20°C.

Calculations for Stock Solution Preparation

The following table provides the required mass of (S)-SNAP-5114 for various common stock
solution concentrations and volumes. These calculations are based on a molecular weight of
505.61 g/mol .

Mass of (S)-SNAP-5114

Desired Concentration Volume .
Required

1mM 1mL 0.506 mg
10 mM 1mL 5.06 mg
50 mM 1mL 25.28 mg
100 mM 1mL 50.56 mg
1mM 5mL 2.53 mg
10 mM 5mL 25.28 mg

Safety Precautions

e Always handle (S)-SNAP-5114 and solvents in a well-ventilated area or a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for (S)-SNAP-5114, DMSO, and ethanol for detailed
safety and handling information.
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Visualized Workflow

Preparation Phase

Start: Equilibrate (S)-SNAP-5114
to Room Temperature

Weigh desired mass of
(S)-SNAP-5114 powder

Select Solvent

DMSO Ethanol
DMSO Protocpl Ethanol Protocol
Y Y
Add calculated volume Add calculated volume
of DMSO of 100% Ethanol
Y Y
Vortex until fully dissolved Vortex until fully dissolved
(Max: 100 mM) (Max: 50 mM)

Storage Phase

Aliguot into single-use tubes

'

Store at -20°C or -80°C

End: Ready for experimental use

Click to download full resolution via product page
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Caption: Workflow for preparing (S)-SNAP-5114 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. medchemexpress.com [medchemexpress.com]

3. medkoo.com [medkoo.com]

 To cite this document: BenchChem. [How to prepare stock solutions of (S)-SNAP5114 in
DMSO and ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681030#how-to-prepare-stock-solutions-of-s-
snap5114-in-dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

